N-(4-{[(benzoylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-chlorobenzamide

• IUPAC Name: N-[4-(benzoylcarbamothioylamino)-2-methoxyphenyl]-2-chlorobenzamide
• InChI: InChI=1S/C22H18ClN3O3S/c1-29-19-13-15(24-22(30)26-20(27)14-7-3-2-4-8-14)11-12-18(19)25-21(28)16-9-5-6-10-17(16)23/h2-13H,1H3,(H,25,28)(H2,24,26,27,30)
• InChI Key: PNQMLXJSAUVHFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=S)NC(=O)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C22H18ClN3O3S
• Molecular Weight: 439.9 g/mol

Description

N-(4-{[(benzoylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-chlorobenzamide, also known as BCTC, is a chemical compound that belongs to the class of benzamides. BCTC has been widely studied for its potential as a therapeutic agent in the treatment of various diseases.

Mechanism of Action

N-(4-{[(benzoylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-chlorobenzamide acts as a selective antagonist of the transient receptor potential cation channel subfamily M member 8 (TRPM8). TRPM8 is a thermosensitive ion channel that is activated by cold temperatures and menthol. TRPM8 is expressed in sensory neurons and is involved in the sensation of cold and pain. This compound binds to the pore region of TRPM8 and inhibits its activity, resulting in the suppression of cold and pain sensation.
Biochemical and Physiological Effects
This compound has been shown to have potent analgesic effects in animal models of pain. This compound has also been demonstrated to inhibit the growth of cancer cells in vitro and in vivo. This compound has been shown to reduce inflammation in animal models of inflammatory disorders. This compound has been proposed to have therapeutic potential in the treatment of chronic pain, inflammatory disorders, and cancer.

Advantages and Limitations for Lab Experiments

N-(4-{[(benzoylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-chlorobenzamide has several advantages for lab experiments. It is a potent and selective TRPM8 antagonist that can be used to investigate the role of TRPM8 in various physiological and pathological processes. This compound has been extensively characterized in vitro and in vivo, making it a well-established tool for research. However, this compound has some limitations for lab experiments. It has low solubility in water and requires the use of organic solvents for its preparation and administration. This compound has also been shown to have off-target effects on other ion channels, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(4-{[(benzoylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-chlorobenzamide. One area of research is the development of more potent and selective TRPM8 antagonists for the treatment of pain, inflammation, and cancer. Another area of research is the investigation of the role of TRPM8 in other physiological and pathological processes, such as thermoregulation, taste sensation, and neurodegenerative diseases. This compound has also been proposed as a potential tool for the study of TRPM8 in drug discovery and development. Overall, this compound is a promising compound with potential therapeutic applications and is an important tool for research in the field of ion channel pharmacology.

Scientific Research Applications

N-(4-{[(benzoylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-chlorobenzamide has been extensively studied for its potential as a therapeutic agent in the treatment of various diseases such as pain, inflammation, and cancer. This compound has been shown to have potent analgesic effects in animal models of pain. It has also been demonstrated to inhibit the growth of cancer cells in vitro and in vivo. This compound has been proposed as a potential drug candidate for the treatment of chronic pain, inflammatory disorders, and cancer.